Cas no 107028-33-1 (Ethanone, 1-(4-bromophenyl)-2-(4-chlorophenyl)-)

Ethanone, 1-(4-bromophenyl)-2-(4-chlorophenyl)- structure
107028-33-1 structure
Product Name:Ethanone, 1-(4-bromophenyl)-2-(4-chlorophenyl)-
CAS No:107028-33-1
MF:C14H10BrClO
MW:309.585602283478
CID:1182571
PubChem ID:14256943
Update Time:2025-04-20

Ethanone, 1-(4-bromophenyl)-2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-bromophenyl)-2-(4-chlorophenyl)-
    • 1-(4-Bromophenyl)-2-(4-chlorophenyl)ethanone
    • 4-CHLOROBENZYL 4-BROMOPHENYL KETONE
    • SCHEMBL6201625
    • AKOS006037660
    • (4-Bromophenyl)-(4-chlorobenzyl)-ketone
    • 1-(4-Bromophenyl)-2-(4-chlorophenyl)ethan-1-one
    • DTXSID00558096
    • 107028-33-1
    • LUDVLJKIERZORX-UHFFFAOYSA-N
    • Inchi: 1S/C14H10BrClO/c15-12-5-3-11(4-6-12)14(17)9-10-1-7-13(16)8-2-10/h1-8H,9H2
    • InChI Key: LUDVLJKIERZORX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 307.9604
  • Monoisotopic Mass: 307.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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